Cas no 1805306-55-1 (4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805306-55-1
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4845878
• Update Time: 2025-05-20

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-1-3-4(21(10,18)19)2-17-6(7(11,12)13)5(3)20-8(14,15)16/h2H,1H2
• InChI Key： DNGXDGXJYYDAHJ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(F)(F)F)=NC=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.5
• Topological Polar Surface Area: 64.599

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride

The compound 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride, with CAS No. 1805306-55-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups, including a sulfonyl chloride group, a bromomethyl group, and trifluoromethoxy and trifluoromethyl substituents. These features make it a versatile building block for the construction of advanced materials and bioactive molecules.

The sulfonyl chloride group in the molecule is particularly reactive, making it an excellent candidate for nucleophilic substitution reactions. This reactivity has been exploited in recent studies to develop novel methodologies for the synthesis of sulfonamides and other sulfur-containing compounds. For instance, researchers have demonstrated that this compound can serve as a precursor for the preparation of biologically active sulfonamides, which exhibit potential as inhibitors of various enzyme targets in medicinal chemistry.

The presence of the trifluoromethoxy and trifluoromethyl groups introduces significant electron-withdrawing effects into the pyridine ring. These effects not only enhance the stability of the molecule but also modulate its electronic properties, making it an attractive substrate for various electrophilic aromatic substitution reactions. Recent advancements in catalytic chemistry have enabled the use of this compound in the synthesis of highly functionalized aromatic compounds, which are valuable in pharmaceutical and agrochemical applications.

The bromomethyl group attached to the pyridine ring provides additional reactivity, allowing for further functionalization through alkylation or cross-coupling reactions. This feature has been leveraged in recent studies to develop new strategies for constructing heterocyclic frameworks with tailored electronic and steric properties. For example, researchers have utilized this compound as a key intermediate in the synthesis of pyridine-based ligands for transition metal catalysts, which exhibit enhanced catalytic activity in organic transformations.

From a synthetic perspective, the preparation of 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride involves a multi-step process that combines advanced techniques such as Suzuki-Miyaura coupling, nucleophilic aromatic substitution, and oxidation reactions. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its growing demand in both academic and industrial settings.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential precursor for herbicides and insecticides due to its ability to modulate plant growth regulators and insect behavior. In the pharmaceutical industry, its role as an intermediate in drug discovery programs targeting various disease states has been explored. Additionally, its unique electronic properties make it a candidate for applications in optoelectronic materials and sensors.

Recent studies have also highlighted the potential of this compound in green chemistry. Researchers have demonstrated that it can be synthesized using environmentally friendly conditions, such as microwave-assisted synthesis or catalytic processes that minimize waste generation. These advancements align with global efforts to develop sustainable chemical manufacturing practices.

In conclusion, 4-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-sulfonyl chloride is a versatile and multifunctional compound that continues to find new applications across diverse fields. Its unique combination of functional groups and reactivity makes it an invaluable tool for chemists seeking to design innovative materials and molecules with tailored properties.